Cas no 201143-29-5 (1-Naphthalenol, 7-bromo-1,2,3,4-tetrahydro-4,4-dimethyl-)

• Product Name: 1-Naphthalenol, 7-bromo-1,2,3,4-tetrahydro-4,4-dimethyl-
• CAS No: 201143-29-5
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• CID: 3884509
• PubChem ID: 22571599
• Update Time: 2025-04-22

1-Naphthalenol, 7-bromo-1,2,3,4-tetrahydro-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol, 7-bromo-1,2,3,4-tetrahydro-4,4-dimethyl-
• 6-bromo-1,2,3,4-tetrahydro-1,1-dimethyl-4-hydroxynaphthalene
• FXPRDHBTFYMABS-UHFFFAOYSA-N
• 201143-29-5
• 7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-ol
• 7-Bromo-1,2,3,4-tetrahydro-4,4-dimethyl-1-naphthalenol
• DB-428931
• SCHEMBL6292667

• Inchi： 1S/C12H15BrO/c1-12(2)6-5-11(14)9-7-8(13)3-4-10(9)12/h3-4,7,11,14H,5-6H2,1-2H3
• InChI Key： FXPRDHBTFYMABS-UHFFFAOYSA-N
• SMILES： C1(O)C2=C(C=CC(Br)=C2)C(C)(C)CC1

Computed Properties

• Exact Mass: 254.03063Da
• Monoisotopic Mass: 254.03063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų